Cas no 2172205-11-5 (7-hydrazinyl-3-(1,1,1-trifluoropropan-2-yl)-3H-1,2,3triazolo4,5-dpyrimidine)

• Product Name: 7-hydrazinyl-3-(1,1,1-trifluoropropan-2-yl)-3H-1,2,3triazolo4,5-dpyrimidine
• CAS No: 2172205-11-5
• MF: C₇H₈F₃N₇
• MW: 247.180529594421
• CID: 5998786
• PubChem ID: 165533740
• Update Time: 2025-05-23

7-hydrazinyl-3-(1,1,1-trifluoropropan-2-yl)-3H-1,2,3triazolo4,5-dpyrimidine Chemical and Physical Properties

Names and Identifiers

• 7-hydrazinyl-3-(1,1,1-trifluoropropan-2-yl)-3H-1,2,3triazolo4,5-dpyrimidine
• EN300-1582427
• 2172205-11-5
• 7-hydrazinyl-3-(1,1,1-trifluoropropan-2-yl)-3H-[1,2,3]triazolo[4,5-d]pyrimidine

• Inchi： 1S/C7H8F3N7/c1-3(7(8,9)10)17-6-4(15-16-17)5(14-11)12-2-13-6/h2-3H,11H2,1H3,(H,12,13,14)
• InChI Key： COZDHCIRIDFFRU-UHFFFAOYSA-N
• SMILES： FC(C(C)N1C2C(=C(NN)N=CN=2)N=N1)(F)F

Computed Properties

• Exact Mass: 247.07932777g/mol
• Monoisotopic Mass: 247.07932777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 94.5Ų

Additional information on 7-hydrazinyl-3-(1,1,1-trifluoropropan-2-yl)-3H-1,2,3triazolo4,5-dpyrimidine

Compound CAS No. 2172205-11-5: 7-Hydrazinyl-3-(1,1,1-Trifluoropropan-2-yl)-3H-1,2,3-Triazolo[4,5-d]Pyrimidine

The compound with CAS No. 2172205-11-5 is a highly specialized chemical entity known as 7-hydrazinyl-3-(1,1,1-trifluoropropan-2-yl)-3H-1,2,3-triazolo[4,5-d]pyrimidine. This molecule belongs to the class of triazolopyrimidines and has garnered significant attention in the fields of medicinal chemistry and pharmacology due to its unique structural features and potential therapeutic applications.

The hydrazine moiety at position 7 of the molecule is a key functional group that contributes to its reactivity and biological activity. Hydrazines are known for their ability to form various bioisosteres and participate in diverse chemical transformations, making them valuable in drug design. The presence of the trifluoropropane substituent at position 3 introduces a trifluoromethyl group into the structure, which is known to enhance lipophilicity and improve drug-like properties such as permeability and stability.

The triazolopyrimidine core of this compound is a heterocyclic scaffold that has been extensively studied for its potential as a kinase inhibitor. Recent studies have highlighted the importance of triazolopyrimidines in targeting key enzymes involved in cellular signaling pathways. For instance, researchers have demonstrated that this class of compounds can effectively inhibit the activity of cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have revealed that the trifluoropropane substituent plays a crucial role in optimizing the molecule's binding affinity to its target proteins. Furthermore, the hydrazine group has been shown to participate in hydrogen bonding interactions with key residues in the active site of the target enzyme.

In terms of therapeutic applications, this compound has shown promising results in preclinical models of cancer and inflammatory diseases. Its ability to modulate cellular signaling pathways makes it a potential candidate for developing novel anti-cancer agents. Additionally, ongoing research is exploring its potential as an immunomodulatory agent due to its ability to regulate cytokine production and inflammatory responses.

Recent breakthroughs in synthetic chemistry have also contributed to the development of efficient routes for synthesizing this compound. Researchers have reported novel methods involving click chemistry and microwave-assisted synthesis that significantly improve yield and purity compared to traditional methods.

In conclusion, 7-hydrazinyl-3-(1,1,1-trifluoropropan-2-yl)-3H-1,2,3-triazolo[4,5-d]pyrimidine represents a cutting-edge chemical entity with immense potential in drug discovery and development. Its unique structural features and biological activities make it a focal point for further research across multiple therapeutic areas.